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Compound of Interest

Compound Name: 2-Cyclohexylcyclohexanol

CAS No.: 51175-62-3

Cat. No.: B7772106

Get Quote

2-Cyclohexylcyclohexanol is a secondary alcohol characterized by two saturated six-

membered rings. Understanding its physical and chemical properties is foundational to its safe

handling. While extensive experimental data for this specific compound is limited, the available

information is summarized below.

Table 1: Physicochemical Properties of 2-Cyclohexylcyclohexanol

Foundational & Exploratory

Check Availability & Pricing

© 2026 BenchChem. All rights reserved. 1 / 12 Tech Support

https://www.benchchem.com/product/b7772106#bc-rfq
https://www.benchchem.com/product/b7772106/docs?utm_src=pdf-body#section-1-chemical-identification-and-physicochemical-properties
https://www.benchchem.com/product/b7772106/docs?utm_src=pdf-body#section-1-chemical-identification-and-physicochemical-properties
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b7772106?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer


Property Value Source

CAS Number 6531-86-8 [1][2]

Molecular Formula C₁₂H₂₂O [1][2]

Molecular Weight 182.31 g/mol [1][3]

Appearance Liquid (cis- and trans- mixture) [1]

Boiling Point 264 °C (507 °F) [1]

Relative Density 0.98 [1]

Flash Point No data available [1]

Autoignition Temp. No data available [1]

| Solubility | Insoluble in water. |[4] |

Note: The lack of available data for properties like flash point necessitates treating the

substance with the caution afforded to other high-boiling point secondary alcohols, which are

typically combustible.

Section 2: Hazard Identification and Toxicological
Profile
The primary Safety Data Sheet available for 2-Cyclohexylcyclohexanol indicates that the

substance is not classifiable under current OSHA and WHMIS regulations.[1] However, the

absence of a formal hazard classification does not imply an absence of risk. A comprehensive

toxicological profile for this specific molecule has not been established.[1]

Official GHS Classification
According to the supplier TCI AMERICA, 2-Cyclohexylcyclohexanol does not meet the

criteria for hazard classification.[1]

GHS Pictograms: None[1]

Signal Word: None[1]
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Hazard Statements: None[1]

Prudent Analysis: Potential Hazards Based on Chemical
Analogs
Given the limited toxicological data, it is scientifically prudent to consider the hazards

associated with structurally similar compounds, such as Cyclohexanol (CAS: 108-93-0). This

approach ensures that handling procedures are conservative and protective. Cyclohexanol is

classified with multiple hazards, providing a basis for recommended precautions.[5][6]

Table 2: Hazard Profile of Analog Compound: Cyclohexanol

Hazard Class GHS Classification Hazard Statement Source

Acute Toxicity (Oral,

Dermal, Inhalation)
Category 4

H302+H312+H332:
Harmful if
swallowed, in
contact with skin
or if inhaled.

[6][7]

Skin

Corrosion/Irritation
Category 2

H315: Causes skin

irritation.
[6]

Serious Eye

Damage/Irritation
Category 2A

H319: Causes serious

eye irritation.
[6]

Specific Target Organ

Toxicity (Single

Exposure)

Category 3
H335: May cause

respiratory irritation.
[6]

Aquatic Hazard (Long-

term)
Category 3

H412: Harmful to

aquatic life with long

lasting effects.

| Flammability | Combustible Liquid | H227: Combustible liquid. |[5] |

Causality: The hydroxyl (-OH) group and the lipophilic cyclohexyl rings are common to both

molecules. These functional groups are responsible for the potential to cause skin and eye

irritation through defatting and direct cell interaction. Systemic toxicity upon absorption is a
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known hazard for many alcohols.[8][9] Therefore, assuming 2-Cyclohexylcyclohexanol may

present similar, albeit unclassified, hazards is a cornerstone of responsible chemical handling.

NFPA 704 Rating (Anticipated)
No official NFPA 704 diamond has been published for 2-Cyclohexylcyclohexanol. Based on

data for the analogous compound 2-Methylcyclohexanol, a rating can be anticipated to guide

emergency response.[4]

Health (Blue): 2 - Can cause temporary incapacitation or residual injury.[4]

Flammability (Red): 2 - Must be moderately heated or exposed to high ambient temperatures

before ignition can occur.[4]

Instability (Yellow): 0 - Normally stable, even under fire conditions.[4]

Special (White): None.

Section 3: Exposure Controls and Personal
Protective Equipment (PPE)
Engineering controls and appropriate PPE are critical to minimize exposure. The selection of

PPE should be based on a risk assessment of the specific laboratory procedure.

Engineering Controls
Ventilation: All handling of 2-Cyclohexylcyclohexanol should be performed in a well-

ventilated area.[1] A certified laboratory chemical fume hood is required when heating the

substance, creating aerosols, or handling large quantities.[10]

Safety Equipment: An operational eyewash station and safety shower must be readily

accessible in the work area.[5]

Personal Protective Equipment (PPE)
The following PPE is mandatory for all work with 2-Cyclohexylcyclohexanol:
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Eye and Face Protection: Chemical safety goggles meeting ANSI/ISEA Z87.1 D3 standards

are required. A face shield should be worn in addition to goggles if there is a splash hazard.

Hand Protection: Compatible chemical-resistant gloves (e.g., nitrile or butyl) must be worn.

[10] Gloves should be inspected before each use and replaced immediately if signs of

degradation appear.

Skin and Body Protection: A fully-buttoned laboratory coat must be worn to protect against

skin contact.[10]

Start: Prepare to handle
2-Cyclohexylcyclohexanol

What is the scale and nature
of the procedure?

Small scale (<100 mL)
Ambient temperature

No aerosolization

Low Risk

Large scale (>100 mL) OR
Heating, agitation, or potential

for aerosolization

Higher Risk

Standard PPE Required:
- Safety Goggles

- Nitrile/Butyl Gloves
- Lab Coat

Enhanced Controls Required:
- Work in Chemical Fume Hood

- Standard PPE
- Consider Face Shield

Click to download full resolution via product page

Caption: PPE Selection Workflow for 2-Cyclohexylcyclohexanol.

Section 4: Safe Handling and Storage Procedures
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Adherence to proper handling and storage protocols is essential to prevent accidents and

maintain chemical integrity.

Handling Protocol
Review SDS: Before beginning work, review the Safety Data Sheet for 2-
Cyclohexylcyclohexanol.[1]

Area Preparation: Ensure the work area is clean and uncluttered. Confirm that safety

equipment, including spill kits, is accessible.

Don PPE: Put on all required PPE as determined by the workflow in Section 3.2.

Chemical Transfer: Dispense the chemical carefully, avoiding splashing or aerosol

generation.

Post-Handling: After use, securely close the container. Wash hands and any potentially

exposed skin thoroughly with soap and water.[1]

Avoid Incompatibles: Keep the chemical away from strong oxidizing agents, as alcohols can

react exothermically with them, posing a fire risk.[1][4]

Storage Protocol
Container: Store in a tightly closed, properly labeled container.[1]

Location: Keep in a cool, dry, and dark place.[1] A dedicated, ventilated cabinet is

recommended.

Segregation: Store away from incompatible materials, particularly strong oxidizing agents.[1]

[10]

Ignition Sources: Although not classified as flammable, as a combustible organic liquid, it

should be stored away from heat, sparks, and open flames.[10][11]

Section 5: Emergency Procedures
A clear, rehearsed emergency plan is crucial for responding effectively to accidents.
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First-Aid Measures
Inhalation: Move the affected person to fresh air. If breathing is difficult, seek immediate

medical attention.[1]

Skin Contact: Remove contaminated clothing. Rinse the affected skin cautiously with plenty

of water. If skin irritation occurs, seek medical advice.[1]

Eye Contact: Immediately flush eyes with running water for at least 15 minutes, holding

eyelids open. Remove contact lenses if present and easy to do. If eye irritation persists, get

medical advice/attention.[1][8]

Ingestion: Rinse mouth with water. Do NOT induce vomiting. Seek immediate medical

attention.[1][8]

Fire-Fighting Measures
Extinguishing Media: Use dry chemical powder, alcohol-resistant foam, or carbon dioxide

(CO₂). A water spray can be used to cool containers, but a direct water jet may spread the

fire.[8]

Hazards: Combustion produces carbon oxides (CO, CO₂).[8] Vapors may be heavier than air

and travel to an ignition source.

Protective Equipment: Firefighters should wear full protective gear and a self-contained

breathing apparatus (SCBA).

Spill Response Protocol
For spills involving 2-Cyclohexylcyclohexanol, follow a structured response to ensure safety

and minimize environmental impact.
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Spill Occurs

Alert personnel in the immediate area.
Isolate the spill.

Don appropriate PPE:
- Goggles/Face Shield
- Double Nitrile Gloves

- Lab Coat

Assess Spill Size

< 100 mL
(Manageable)

Small

> 100 mL
(Major)

Large

Contain the spill with
inert absorbent material
(e.g., vermiculite, sand).

Evacuate the area.
Contact EHS / Emergency Response.

Carefully collect absorbed material
using non-sparking tools.

Place in a labeled, sealed
container for hazardous waste.

Decontaminate the spill area
with soap and water.

Click to download full resolution via product page

Caption: Step-by-step spill response workflow.
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Section 6: Waste Disposal
Chemical waste must be handled in a manner that ensures safety and regulatory compliance.

Waste Collection: Collect all waste containing 2-Cyclohexylcyclohexanol, including

contaminated absorbents, in a dedicated and clearly labeled hazardous waste container.[10]

Labeling: The container must be labeled with "Hazardous Waste" and the full chemical

name.

Storage: Store the waste container in a designated satellite accumulation area, ensuring it is

sealed and segregated from incompatible materials.

Disposal: Arrange for pickup and disposal through your institution's Environmental Health

and Safety (EHS) department or a licensed chemical waste contractor. Do not dispose of 2-
Cyclohexylcyclohexanol down the drain.[12]

References
University of Washington. (n.d.). Alcohols (Methanol, Ethanol, Propanol, etc.). Environmental

Health & Safety. Retrieved from [Link]

ScienceLab.com. (2005). Material Safety Data Sheet: Cyclohexyl alcohol. Retrieved from

[Link]

National Center for Biotechnology Information. (n.d.). PubChem Compound Summary for

CID 94327, 2-Cyclohexylcyclohexanol. Retrieved from [Link]

University of California, Santa Barbara. (2018). Guidelines for Storage of Flammable

Alcohols in Laboratory Refrigerators and Freezers. Retrieved from [Link]

National Research Council (US) Committee on Prudent Practices for Handling, Storage, and

Disposal of Chemicals in Laboratories. (2011). Prudent Practices in the Laboratory: Handling

and Management of Chemical Hazards. National Academies Press (US). Retrieved from

[Link]

University of California, Santa Barbara. (2012). Ethanol - Standard Operating Procedure.

Retrieved from [https://labs.chem.ucsb.edu/scott/susannah/links/SOPs/Ethanol SOP.pdf]

Foundational & Exploratory

Check Availability & Pricing

© 2026 BenchChem. All rights reserved. 9 / 12 Tech Support

https://www.benchchem.com/product/b7772106/docs?utm_src=pdf-body#section-1-chemical-identification-and-physicochemical-properties
https://wpcdn.web.wsu.edu/wp-fais/uploads/sites/2959/2024/08/Alcohols-Methanol-Ethanol-Propanol_2015-11-25.docx
https://www.benchchem.com/product/b7772106/docs?utm_src=pdf-body#section-1-chemical-identification-and-physicochemical-properties
https://www.benchchem.com/product/b7772106/docs?utm_src=pdf-body#section-1-chemical-identification-and-physicochemical-properties
https://www.ncbi.nlm.nih.gov/books/NBK55868/
https://www.ehs.washington.edu/system/files/resources/SOP-alcohols.pdf
https://www.sciencelab.com/msds.php?msdsId=9923592
https://www.benchchem.com/product/b7772106/docs?utm_src=pdf-body#section-1-chemical-identification-and-physicochemical-properties
https://pubchem.ncbi.nlm.nih.gov/compound/2-Cyclohexylcyclohexanol
https://www.ehs.ucsb.edu/files/docs/fp/FlammableAlcoholStorageinRefrigeratorsFreezers.pdf
https://www.ncbi.nlm.nih.gov/books/NBK55887/
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b7772106?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer


([Link] SOP.pdf)

Api, A. M., et al. (2024). RIFM fragrance ingredient safety assessment, cyclohexanol, 2-
methoxy-4-propyl-, CAS Registry Number 23950-98-3. Food and Chemical Toxicology, 185.

National Science Teachers Association. (n.d.). Safer Handling of Alcohol in the Laboratory.

Retrieved from [Link]

National Center for Biotechnology Information. (n.d.). PubChem Compound Summary for

CID 7016, 2-Cyclohexylcyclohexanone. Retrieved from [Link]

Office of Environmental Health Hazard Assessment. (2001). Evidence on the Developmental

and Reproductive Toxicity of Cyclohexanol - Draft. Retrieved from [Link]

Carl Roth. (n.d.). Safety data sheet: Cyclohexanol. Retrieved from [Link]

Carl Roth. (n.d.). Safety data sheet according to Regulation (EC) No. 1907/2006 (REACH):

Cyclohexanol. Retrieved from [Link]

Wikipedia. (n.d.). Toluene. Retrieved from [Link]

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.

Sources

1. spectrumchemical.com [spectrumchemical.com]

2. 2-Cyclohexylcyclohexanol | C12H22O | CID 94327 - PubChem
[pubchem.ncbi.nlm.nih.gov]

3. scbt.com [scbt.com]

4. 2-METHYLCYCLOHEXANOL | CAMEO Chemicals | NOAA [cameochemicals.noaa.gov]

5. file.medchemexpress.com [file.medchemexpress.com]

6. carlroth.com [carlroth.com]

7. carlroth.com:443 [carlroth.com:443]

Foundational & Exploratory

Check Availability & Pricing

© 2026 BenchChem. All rights reserved. 10 / 12 Tech Support

https://labs.chem.ucsb.edu/scott/susannah/links/SOPs/Ethanol
https://www.nsta.org/safer-handling-alcohol-laboratory
https://pubchem.ncbi.nlm.nih.gov/compound/2-Cyclohexylcyclohexanone
https://oehha.ca.gov/media/downloads/proposition-65/background/cyclohexanoldraft101901.pdf
https://www.carlroth.com/medias/SDB-7756-AU-EN.pdf
https://www.carlroth.com/medias/SDB-7756-IE-EN.pdf
https://en.wikipedia.org/wiki/Toluene
https://www.benchchem.com/product/b7772106?utm_src=pdf-custom-synthesis#bc-rfq
https://www.spectrumchemical.com/media/sds/TCI-C0498.pdf
https://pubchem.ncbi.nlm.nih.gov/compound/2-Cyclohexylcyclohexanol
https://pubchem.ncbi.nlm.nih.gov/compound/2-Cyclohexylcyclohexanol
https://www.scbt.com/p/2-cyclohexylcyclohexanol-6531-86-8
https://cameochemicals.noaa.gov/chemical/24055
https://file.medchemexpress.com/batch_PDF/HY-Y1217/1-Cyclohexanol-SDS-MedChemExpress.pdf
https://www.carlroth.com/medias/SDB-7756-AU-EN.pdf?context=bWFzdGVyfHNlY3VyaXR5RGF0YXNoZWV0c3wyNTE5Mzh8YXBwbGljYXRpb24vcGRmfGFEY3pMMmczWlM4NU1UYzFNVFE1TXpjNU5qRTBMMU5FUWw4M056VTJYMEZWWDBWT0xuQmtaZ3xlNTUyOWNiMDMxN2RiMDI3NjkxMTgyZTY2NWUyZGM3YzJjZDZhNmQxN2JmYTgwNTcxNzFlYjljMTU4ZGVlN2U2
https://www.carlroth.com/medias/SDB-7756-IE-EN.pdf?context=bWFzdGVyfHNlY3VyaXR5RGF0YXNoZWV0c3wyNjg0NTJ8YXBwbGljYXRpb24vcGRmfGFEUTJMMmhpTlM4NU1UYzFNamcyTmpFeE9UazRMMU5FUWw4M056VTJYMGxGWDBWT0xuQmtaZ3xiMjMxZmY4NWRiMmIwOTk4Njg4YTk5OGEyZDZkNWRmY2ViMjczYmE5NmVkODZhNDUzZGQzYjk1YjYwZWZjMTE0
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b7772106?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer


8. chem.pharmacy.psu.ac.th [chem.pharmacy.psu.ac.th]

9. oehha.ca.gov [oehha.ca.gov]

10. wpcdn.web.wsu.edu [wpcdn.web.wsu.edu]

11. Safer Handling of Alcohol in the Laboratory | NSTA [nsta.org]

12. Management of Chemicals - Prudent Practices in the Laboratory - NCBI Bookshelf
[ncbi.nlm.nih.gov]

To cite this document: BenchChem. [Section 1: Chemical Identification and Physicochemical
Properties]. BenchChem, [2026]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b7772106/docs#section-1-chemical-identification-and-
physicochemical-properties]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?
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